7-Methoxy-1H-benzimidazole-2-methanamine dihydrochloride
Overview
Description
“7-Methoxy-1H-benzimidazole-2-methanamine dihydrochloride” is a chemical compound with the molecular formula C9H12ClN3O and a molecular weight of 213.67 . It is offered by several chemical suppliers for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzimidazole core with a methoxy group at the 7th position and a methanamine group at the 2nd position .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the search results. It has a molecular weight of 213.67 .Scientific Research Applications
Antimicrobial Properties
Benzimidazole derivatives, such as 7-Methoxy-1H-benzimidazole-2-methanamine, are noted for their significant antimicrobial properties. These compounds exhibit marked potency as antimicrobial agents, showing effectiveness against various bacterial and fungal strains (Ajani et al., 2016).
Catalytic Applications
The compound has been used in the field of catalysis. Pd(II) complexes with benzimidazole ligands, including derivatives like 7-Methoxy-1H-benzimidazole-2-methanamine, exhibit excellent catalytic activity, particularly in reactions such as the Suzuki-Miyaura reaction (Shukla et al., 2021).
Antifungal and Insecticidal Activities
Benzimidazoles have shown potential in antifungal and insecticidal applications. Compounds like 7-Methoxy-1H-benzimidazole-2-methanamine demonstrated significant activity against various fungi and insects, suggesting their use in agricultural and pest control applications (Hisano et al., 1982).
Anticancer Research
Benzimidazole derivatives are also being explored for their potential in anticancer research. Studies have shown that these compounds, including 7-Methoxy-1H-benzimidazole-2-methanamine, can exhibit anticancer activities, suggesting their possible use in developing new anticancer drugs (Salahuddin et al., 2014).
Material Science and Catalysis
In the field of material science, 7-Methoxy-1H-benzimidazole-2-methanamine derivatives have been used in the formation of materials like Zeolitic Imidazole Frameworks (ZIFs), exhibiting unique properties useful in catalysis and gas separation technologies (Dahnum et al., 2019).
Serotonin Receptor Studies
Compounds in the benzimidazole class, including derivatives of 7-Methoxy-1H-benzimidazole-2-methanamine, have been studied for their potential as serotonin receptor antagonists. This could be relevant for treatments of conditions like irritable bowel syndrome or nausea associated with chemotherapy (Ohta et al., 1996).
Safety and Hazards
properties
IUPAC Name |
(4-methoxy-1H-benzimidazol-2-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O.2ClH/c1-13-7-4-2-3-6-9(7)12-8(5-10)11-6;;/h2-4H,5,10H2,1H3,(H,11,12);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAPPROQPTAUUJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1N=C(N2)CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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